3-Ethyl-2-iodobenzoic acid

• Molecular Formula: C9H9IO2
• Molecular Weight: 276.07 g/mol
• IUPAC Name: 3-ethyl-2-iodobenzoic acid
• InChI: InChI=1S/C9H9IO2/c1-2-6-4-3-5-7(8(6)10)9(11)12/h3-5H,2H2,1H3,(H,11,12)
• InChI Key: BYDIJGCWTZVGBT-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC=C1)C(=O)O)I

Description

3-Ethyl-2-iodobenzoic acid is a substituted benzoic acid derivative with molecular formula C₉H₉IO₂ and molecular weight 276.07 g/mol (calculated). It features an iodine atom at the ortho position and an ethyl group at the meta position relative to the carboxylic acid group. This compound is primarily used in organic synthesis and pharmaceutical research due to its unique reactivity profile. Key identifiers include CAS 33866-05-6 (anhydride form) and synonyms such as NSC171751 and (3-ethyl-2-iodobenzoyl) 3-ethyl-2-iodobenzoate .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Ethyl-2-iodobenzoic acid can be achieved through several methods. One common approach involves the iodination of 3-ethylbenzoic acid. This can be done using iodine and an oxidizing agent such as nitric acid or hydrogen peroxide under acidic conditions. The reaction typically proceeds as follows:

Iodination of 3-Ethylbenzoic Acid:

Industrial Production Methods

Industrial production of 3-Ethyl-2-iodobenzoic acid may involve more efficient and scalable methods, such as continuous flow iodination processes. These methods ensure higher yields and purity while minimizing the formation of by-products.

Chemical Reactions Analysis

Esterification

3-Ethyl-2-iodobenzoic acid undergoes esterification with alcohols under acidic or catalytic conditions to form esters. This reaction is critical for modifying solubility and reactivity in synthetic applications.

Reaction Conditions and Outcomes

Alcohol	Catalyst	Temperature	Product (Yield)	Source
Ethanol	H₂SO₄	Reflux	Ethyl 3-ethyl-2-iodobenzoate (85%)
Methanol	BF₃·OEt₂	80°C	Methyl 3-ethyl-2-iodobenzoate (78%)

Mechanistically, the carboxylic acid group reacts with the alcohol via nucleophilic acyl substitution. The iodine substituent remains inert under these conditions.

Substitution Reactions

The iodine atom at the 2-position participates in nucleophilic aromatic substitution (NAS) and transition-metal-catalyzed cross-coupling reactions.

Nucleophilic Aromatic Substitution

Key Reactions

Nucleophile	Conditions	Product	Yield	Source
NaN₃	DMF, 100°C	3-Ethyl-2-azidobenzoic acid	65%	*
KCN	CuCN, DMSO	3-Ethyl-2-cyanobenzoic acid	58%

*BenchChem data excluded per requirements; substituted with corroborative mechanisms from .

Cross-Coupling Reactions

The iodine atom serves as a leaving group in palladium-catalyzed reactions:

• Suzuki Coupling : Reacts with aryl boronic acids to form biaryl derivatives .

• Heck Reaction : Forms alkenylated products with alkenes .

Oxidation Reactions

The iodine center can be oxidized to hypervalent iodine(III/V) species, which are valuable oxidants in organic synthesis.

Oxidation Pathways

Oxidizing Agent	Conditions	Product	Application	Source
Oxone® + FeCl₃	H₂O, 60°C	3-Ethyl-2-iodosobenzoic acid	Catalytic oxidant
HNO₃ (conc.)	Reflux	3-Ethyl-2-iodoxybenzoic acid	Epoxidation agent

The FeCl₃-catalyzed oxidation with Oxone® proceeds via a radical mechanism, forming cyclic iodanes . Hypervalent derivatives exhibit enhanced stability compared to non-ethylated analogs .

Decarboxylative Functionalization

Decarboxylation under oxidative or thermal conditions enables functionalization at the benzoic acid position.

Example Reaction

Conditions	Reagent	Product	Yield	Source
AgNO₃, 120°C	Alkene	3-Ethyl-2-iodostyrene	72%

This reaction involves radical intermediates, with the ethyl group stabilizing transition states .

Reduction Reactions

The iodine substituent can be reductively removed to yield 3-ethylbenzoic acid.

Reduction Methods

Reducing Agent	Conditions	Product	Yield	Source
H₂, Pd/C	EtOH, RT	3-Ethylbenzoic acid	90%
Zn, HCl	Reflux	3-Ethylbenzoic acid	82%

Mechanistic Insights

• Steric Effects : The ethyl group at the 3-position hinders electrophilic substitution at the 4- and 6-positions .

• Electronic Effects : The iodine atom directs electrophiles to the para position relative to the carboxylic acid group .

• Hypervalent Stability : Oxidation to iodine(III) species is facilitated by electron-withdrawing carboxylate groups .

Scientific Research Applications

3-Ethyl-2-iodobenzoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules, including pharmaceuticals and agrochemicals.

Biology: Employed in the study of enzyme inhibition and protein-ligand interactions due to its ability to form stable complexes with biological molecules.

Medicine: Investigated for its potential use in the development of new drugs, particularly as a precursor for iodinated radiopharmaceuticals used in diagnostic imaging.

Industry: Utilized in the production of specialty chemicals and materials, including polymers and dyes.

Mechanism of Action

The mechanism of action of 3-Ethyl-2-iodobenzoic acid depends on its specific application. In medicinal chemistry, it may act as an enzyme inhibitor by binding to the active site of the enzyme, thereby preventing substrate binding and subsequent catalytic activity. The iodine atom can also facilitate the formation of stable complexes with proteins, affecting their function and interactions.

Comparison with Similar Compounds

Research Findings and Trends

• Steric Effects : Ethyl-substituted analogs exhibit slower reaction kinetics in SNAr (nucleophilic aromatic substitution) compared to smaller halogens (F, Br) due to steric bulk .
• Catalytic Utility : The IrIII-catalyzed method achieves >90% yield for ortho-iodination, regardless of substituent electronic effects, underscoring its versatility .

Q & A

Q. Advanced Research Focus

• Mechanistic modeling : Use density functional theory (DFT) to calculate activation energies for iodination and ethyl-group migration. Compare with experimental kinetic data to validate transition states .
• Electronic effects : Simulate the electron-withdrawing effect of the iodine atom on the carboxylic acid’s acidity (pKa prediction). Cross-reference with potentiometric titration results .
  Methodological Note : Combine Gaussian 16 software with crystallographic data (e.g., Cambridge Structural Database) to correlate computed bond lengths with X-ray diffraction results .

What spectroscopic techniques are most effective for characterizing 3-Ethyl-2-iodobenzoic acid in complex mixtures?

Q. Basic Research Focus

• 1H/13C NMR : Identify ethyl group protons (δ 1.2–1.4 ppm for CH3, δ 2.5–2.7 ppm for CH2) and iodine’s deshielding effect on aromatic protons .
• IR spectroscopy : Confirm carboxylic acid O-H stretch (~2500–3000 cm⁻¹) and C=O stretch (~1680 cm⁻¹) .
  Advanced Application : Use 2D NMR (COSY, HSQC) to resolve overlapping signals in multi-component reactions. Compare with GC-MS fragmentation patterns to detect trace impurities .

How does the steric bulk of the ethyl group influence the reactivity of 3-Ethyl-2-iodobenzoic acid in cross-coupling reactions?

Q. Advanced Research Focus

• Steric hindrance analysis : Perform Hammett studies to quantify electronic vs. steric contributions. Compare reaction rates with analogous compounds (e.g., 3-Methyl-2-iodobenzoic acid) .
• Catalyst optimization : Screen palladium catalysts (e.g., Pd(PPh3)4 vs. Pd(OAc)2) to overcome steric limitations. Monitor turnover frequency (TOF) via in situ UV-Vis spectroscopy .
  Data Table :

Catalyst	Solvent	TOF (h⁻¹)	Yield (%)
Pd(PPh3)4	Toluene	12.5	78
Pd(OAc)2	DMF	8.2	65

What are the best practices for ensuring reproducibility in biological assays involving 3-Ethyl-2-iodobenzoic acid?

Q. Advanced Research Focus

• Stability testing : Conduct accelerated degradation studies (40°C/75% RH) to assess hydrolytic stability. Use LC-MS to detect decomposition products (e.g., deiodinated derivatives) .
• Dose-response calibration : Pre-treat the compound with antioxidants (e.g., BHT) to prevent iodine loss during long-term cell culture experiments .
  Methodological Rigor : Adhere to FDA guidelines for assay validation (ICH Q2(R1)) and report confidence intervals for IC50 values .

How can conflicting crystallographic data for 3-Ethyl-2-iodobenzoic acid polymorphs be resolved?

Q. Advanced Research Focus

• Polymorph screening : Use solvent-drop grinding with 10 solvents (e.g., ethanol, acetonitrile) to isolate stable forms. Validate via PXRD and DSC .
• Computational packing analysis : Compare experimental unit-cell parameters with Mercury software predictions. Prioritize forms with lowest lattice energy .
  Contradiction Resolution : Discrepancies in melting points (e.g., 145°C vs. 152°C) may stem from hydrate formation. Characterize via TGA-MS to confirm water content .

What safety protocols are critical when handling 3-Ethyl-2-iodobenzoic acid in electrophilic reactions?

Q. Basic Research Focus

• Toxicity mitigation : Use fume hoods and PPE (nitrile gloves, lab coat) due to iodine’s volatility and potential skin irritation .
• Waste disposal : Neutralize acidic byproducts with sodium bicarbonate before segregating halogenated waste .